Bridged tetrahydroisoquinolines as selective NADPH oxidase 2 (Nox2) inhibitors†
MedChemComm Pub Date: 2013-06-05 DOI: 10.1039/C3MD00061C
Abstract
(1SR,4RS)-3,3-Dimethyl-1,2,3,4-tetrahydro-1,4-(epiminomethano)naphthalenes were synthesized in 2–3 steps from commercially available materials and assessed for specificity and effectiveness across a range of Nox isoforms. The N-pentyl and N-methylenethiophene substituted analogs 11g and 11h emerged as selective Nox2
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